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Compound of Interest

Compound Name: Bis-tris propane

Cat. No.: B1209937

An in-depth examination of the versatile buffering agent, its applications, and best practices for
its use in the modern molecular biology laboratory.

In the landscape of molecular biology research, the precise control of pH is paramount to
experimental success. The choice of buffering agent can significantly impact the stability and
activity of macromolecules, influencing the outcome of sensitive assays. Bis-Tris Propane
(BTP), a zwitterionic buffer, has emerged as a highly versatile and valuable tool for
researchers. This technical guide provides a detailed overview of Bis-Tris Propane, its
fundamental properties, and its applications in key molecular biology techniques, offering a
valuable resource for scientists and drug development professionals.

Core Properties of Bis-Tris Propane

Bis-Tris Propane, chemically known as 1,3-bis(tris(hydroxymethyl)methylamino)propane, is a
white crystalline powder readily soluble in water.[1] Its utility as a buffer stems from its two pKa
values, which are close in value, affording it an exceptionally wide buffering range.[1][2] This
characteristic makes it a superior choice for a variety of applications where maintaining a stable
pH over a broad range is critical.
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Property Value Reference(s)
Molecular Formula C11H26N206 [1]

Molecular Weight 282.337 g/mol [1]

pKai at 25°C 6.8

pKa: at 25°C 9.0

Buffering Range pH6.3-9.5

Appearance White crystalline powder

Solubility Soluble in water

Advantages Over Traditional Buffers

Bis-Tris Propane offers several advantages over more traditional buffers, such as Tris
(tris(hydroxymethyl)aminomethane). Tris has a pKa of approximately 8.1 at 25°C, which means
its buffering capacity diminishes significantly below pH 7.5. In contrast, the dual pKa values of
Bis-Tris Propane provide robust buffering capacity across a much wider pH spectrum,
including the slightly acidic to neutral range that is often optimal for many biological reactions.
This makes Bis-Tris Propane a more suitable choice for experiments requiring stable pH
conditions between 6.3 and 9.5.

Key Applications in Molecular Biology

The unique properties of Bis-Tris Propane lend themselves to a variety of applications in
molecular biology, from nucleic acid analysis to protein purification and characterization.

Gel Electrophoresis

Bis-Tris Propane is an excellent buffer for polyacrylamide gel electrophoresis (PAGE),
particularly for the separation of proteins under native conditions (Native-PAGE). Its ability to
maintain a near-neutral pH during electrophoresis helps preserve the native structure and
activity of proteins, allowing for the analysis of protein complexes and isoforms.
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Sample & Gel Preparation

NativePAGE™ Novex® Bis-Tris Gel
Electrophoresis
Running Buffer
NativePAGE™ Sample Buffer (4X) (Anode: Bis-Tris, pH 7.5
(Bis-Tris, pH 7.2) Cathode: Bis-Tris, Tricine, pH 6.8) yvow
nalysis
Protein Sample l—)| Mix Sample and Buffer I I Load Sample onto Gel l—)| (Separation b’;pcﬁ:’;r‘;‘:‘zig; and shape) |»—>| Stain Gel (e.g., Coomassie) l—)| Visualize Protein Bands
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Column Preparation

Equilibration Buffer

Anion-Exchange Column (e.g., 20 mM Bis-Tris Propane, pH 8.5)

\

Equilibrate Column

Chromatography

A4

Load Protein Sample

Elution Buffer
Wash with Equilibration Buffer (e.g., 20 mM Bis-Tris Propane, pH 8.5
+ NaCl Gradient)

Elute Bound Proteins

Fraction Collegtion & Analysis

Collect Fractions

!

Analyze Fractions (e.g., SDS-PAGE, Activity Assay)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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